Cas no 2679837-87-5 (rac-(2R,3S)-3-fluoro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid)

• Product Name: rac-(2R,3S)-3-fluoro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid
• CAS No: 2679837-87-5
• MF: C₇H₇F₄NO₃
• MW: 229.128996133804
• CID: 5644775
• PubChem ID: 165936906
• Update Time: 2025-08-05

rac-(2R,3S)-3-fluoro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R,3S)-3-fluoro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid
• EN300-28275180
• 2679837-87-5

• Inchi： 1S/C7H7F4NO3/c8-3-1-2-12(4(3)5(13)14)6(15)7(9,10)11/h3-4H,1-2H2,(H,13,14)/t3-,4-/m0/s1
• InChI Key： CXTSNXGQAWOVGN-IMJSIDKUSA-N
• SMILES： F[C@H]1CCN(C(C(F)(F)F)=O)[C@@H]1C(=O)O

Computed Properties

• Exact Mass: 229.03620573g/mol
• Monoisotopic Mass: 229.03620573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(2R,3S)-3-fluoro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid

Introduction to rac-(2R,3S)-3-fluoro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid (CAS No. 2679837-87-5)

rac-(2R,3S)-3-fluoro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid (CAS No. 2679837-87-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated pyrrolidine ring and a trifluoroacetyl group, which contribute to its potential therapeutic applications and chemical reactivity.

The fluorinated pyrrolidine moiety in rac-(2R,3S)-3-fluoro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid is of particular interest due to its ability to modulate biological activity and improve pharmacokinetic properties. Fluorine atoms are known for their electron-withdrawing effect and can significantly influence the conformational flexibility and binding affinity of molecules. This makes the compound a valuable candidate for drug discovery and development.

Recent studies have highlighted the potential of rac-(2R,3S)-3-fluoro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in neurodegenerative diseases. The trifluoroacetyl group was found to enhance the compound's stability and bioavailability, making it a promising lead for further optimization.

In addition to its potential as a therapeutic agent, rac-(2R,3S)-3-fluoro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid has been explored for its utility as a building block in organic synthesis. The chiral nature of the compound allows for the synthesis of enantiomerically pure derivatives, which are crucial for developing stereoselective drugs. Researchers have successfully utilized this compound in the synthesis of complex molecules with high enantioselectivity and yield.

The synthesis of rac-(2R,3S)-3-fluoro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid typically involves multi-step reactions that require precise control over reaction conditions to achieve the desired stereochemistry. One common approach involves the asymmetric synthesis of the pyrrolidine ring followed by selective functionalization with fluorine and trifluoroacetyl groups. Advances in catalytic methods and chiral auxiliaries have significantly improved the efficiency and scalability of these synthetic routes.

From a safety perspective, rac-(2R,3S)-3-fluoro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid is generally considered safe for laboratory use when proper handling protocols are followed. However, as with any chemical compound, it is essential to adhere to standard safety guidelines to minimize potential risks. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas.

In conclusion, rac-(2R,3S)-3-fluoro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid (CAS No. 2679837-87-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and potential therapeutic benefits make it an exciting area of ongoing investigation. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in the development of new drugs and therapeutic strategies.